1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone

• IUPAC Name: 1-cyclopentyl-5-(thiomorpholine-4-carbonyl)piperidin-2-one
• InChI: InChI=1S/C15H24N2O2S/c18-14-6-5-12(11-17(14)13-3-1-2-4-13)15(19)16-7-9-20-10-8-16/h12-13H,1-11H2
• InChI Key: VIDPEZWOOMRRQO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CC(CCC2=O)C(=O)N3CCSCC3
• Molecular Formula: C15H24N2O2S
• Molecular Weight: 296.4 g/mol

Description

1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone, also known as CTMP, is a synthetic compound that belongs to the family of piperidinone derivatives. It is a selective inhibitor of the protein kinase CK2, which is involved in many cellular processes such as cell proliferation, apoptosis, and transcription. CK2 has been implicated in the development of several diseases, including cancer, Alzheimer's disease, and viral infections. CTMP has shown promising results in preclinical studies as a potential therapeutic agent for these conditions.

Mechanism of Action

1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone is a selective inhibitor of CK2, which is a serine/threonine protein kinase that regulates many cellular processes. CK2 is overexpressed in many cancer cells and has been implicated in the development of drug resistance. 1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone binds to the ATP-binding site of CK2, thereby inhibiting its activity. This leads to the inhibition of downstream signaling pathways that promote cell growth and survival.
Biochemical and physiological effects:
1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is necessary for tumor growth and metastasis. In Alzheimer's disease, 1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone has been shown to reduce the accumulation of beta-amyloid plaques, which are toxic to brain cells. 1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone has also been shown to inhibit the replication of HIV and hepatitis C virus.

Advantages and Limitations for Lab Experiments

1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone has several advantages as a research tool. It is a highly selective inhibitor of CK2, which allows for the specific inhibition of this kinase without affecting other cellular processes. It has also shown promising results in preclinical studies as a potential therapeutic agent for cancer, Alzheimer's disease, and viral infections. However, 1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone has some limitations as a research tool. Its synthesis is complex and requires several steps, which may limit its availability. Additionally, its efficacy and safety in humans have not yet been established.

Future Directions

There are several future directions for research on 1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone. One area of research is the development of more potent and selective inhibitors of CK2. Another area is the investigation of the molecular mechanisms underlying the anticancer and antiviral effects of 1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone. Additionally, the efficacy and safety of 1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone in humans need to be established in clinical trials. Finally, the potential use of 1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone as a research tool to study the role of CK2 in other diseases and cellular processes should be explored.

Scientific Research Applications

1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone has been extensively studied in preclinical models for its potential therapeutic applications. In cancer research, 1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone has been shown to inhibit the growth and metastasis of various cancer cell lines, including breast, prostate, and lung cancer. It has also been shown to enhance the efficacy of chemotherapy drugs in these cells. In Alzheimer's disease research, 1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone has been shown to reduce the accumulation of beta-amyloid plaques, a hallmark of the disease. 1-cyclopentyl-5-(4-thiomorpholinylcarbonyl)-2-piperidinone has also been studied as a potential antiviral agent against HIV and hepatitis C virus.